1-(4-chlorobenzyl)-3,7-dimethyl-8-(3-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3,7-dimethyl-8-(3-methylpiperidin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C20H24ClN5O2/c1-13-5-4-10-25(11-13)19-22-17-16(23(19)2)18(27)26(20(28)24(17)3)12-14-6-8-15(21)9-7-14/h6-9,13H,4-5,10-12H2,1-3H3
• InChI Key: PNFSUYXJCLYAHX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC3=C(N2C)C(=O)N(C(=O)N3C)CC4=CC=C(C=C4)Cl
• Molecular Formula: C20H24ClN5O2
• Molecular Weight: 401.9 g/mol

Description

1-(4-chlorobenzyl)-3,7-dimethyl-8-(3-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H24ClN5O2 and its molecular weight is 401.9. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications

• Psychotropic Potential : This compound has been explored for its potential psychotropic effects. Specifically, studies have focused on its affinity and selectivity for serotonin (5-HT1A, 5-HT2A, and 5-HT7) and dopamine (D2) receptors. These properties suggest its potential application in the treatment of depression and anxiety disorders (Chłoń-Rzepa et al., 2013).

• Analgesic and Anti-inflammatory Properties : Research indicates that certain derivatives of this compound exhibit significant analgesic and anti-inflammatory effects. This finding suggests its potential application in pain management (Zygmunt et al., 2015).

• Antihistaminic Activity : There has been research into its derivatives for antihistaminic activity, suggesting potential applications in the treatment of allergies and related conditions (Pascal et al., 1985).

• Antiasthmatic Properties : Some derivatives have been synthesized and evaluated for their antiasthmatic activity, indicating potential use in the management of asthma and related respiratory conditions (Bhatia et al., 2016).

• Antidepressant Effects : Certain synthesized derivatives of this compound have shown antidepressant properties, suggesting its utility in the treatment of depression (Khaliullin et al., 2018).

• Molecular Docking Studies : The compound has been the subject of molecular docking studies, particularly as an acetylcholinesterase inhibitor, which is relevant in the context of Alzheimer’s disease treatment (Hristova et al., 2018).